N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide

• IUPAC Name: N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C20H18N6O2/c1-25-11-15(10-24-25)18-8-14(6-7-21-18)9-22-19(27)12-26-13-23-17-5-3-2-4-16(17)20(26)28/h2-8,10-11,13H,9,12H2,1H3,(H,22,27)
• InChI Key: SSPBFYHVHAQFTN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CC(=C2)CNC(=O)CN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C20H18N6O2
• Molecular Weight: 374.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring, a pyridine ring, and a quinazolinone ring. The pyrazole ring is a five-membered ring with two nitrogen atoms, and the pyridine ring is a six-membered ring with one nitrogen atom. The quinazolinone ring is a fused ring system with two carbonyl groups.

Scientific Research Applications

For example, compounds like Indiplon and SB-649868, which share a focus on receptor modulation and treatment of conditions such as insomnia, offer a framework for how N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide might be studied. Indiplon is researched for its potential as a positive allosteric GABAA receptor modulator, focusing on abuse potential, psychomotor, and cognitive effects in comparison with triazolam (Carter et al., 2007). Similarly, SB-649868, an orexin 1 and 2 receptor antagonist, is explored for its disposition and metabolism in humans, emphasizing its potential for treating insomnia (Renzulli et al., 2011).